Urea, N,N''-1,2-phenylenebis[N',N'-dimethyl-

• CAS No.: 35263-47-9
• Molecular Formula: C12H18N4O2
• Molecular Weight: 250.30 g/mol
• IUPAC Name: 3-[2-(dimethylcarbamoylamino)phenyl]-1,1-dimethylurea
• InChI: InChI=1S/C12H18N4O2/c1-15(2)11(17)13-9-7-5-6-8-10(9)14-12(18)16(3)4/h5-8H,1-4H3,(H,13,17)(H,14,18)
• InChI Key: PESXPUCWMKUMSI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)NC1=CC=CC=C1NC(=O)N(C)C

Description

Urea, N,N’‘-1,2-phenylenebis[N’,N’-dimethyl-] is a chemical compound with the molecular formula C12H18N4O2. It consists of 18 hydrogen atoms, 12 carbon atoms, 4 nitrogen atoms, and 2 oxygen atoms . This compound is characterized by its unique structure, which includes multiple bonds, aromatic rings, and urea derivatives . It is used in various scientific and industrial applications due to its versatile chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-substituted ureas, including Urea, N,N’‘-1,2-phenylenebis[N’,N’-dimethyl-], can be achieved through several methods. One common method involves the nucleophilic addition of amines to potassium isocyanate in water without organic co-solvents . Another method includes the reaction of isocyanates or carbamoyl chlorides with ammonia . These reactions are typically carried out under mild conditions to ensure high yields and chemical purity.

Industrial Production Methods: Industrial production of N-substituted ureas often involves the use of phosgene as a reagent, despite its environmental and safety concerns . Alternative methods, such as the use of diiodosilane for isocyanate formation under mild conditions, are also employed . These methods aim to balance efficiency, cost, and environmental impact.

Chemical Reactions Analysis

Types of Reactions: Urea, N,N’‘-1,2-phenylenebis[N’,N’-dimethyl-] undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions: Common reagents used in these reactions include phenyliodine diacetate, ammonia, and potassium isocyanate . The reactions are typically carried out under controlled conditions to ensure the desired product formation.

Major Products: The major products formed from these reactions include various N-substituted ureas and their derivatives . These products are often used as intermediates in the synthesis of other chemical compounds.

Scientific Research Applications

Urea, N,N’‘-1,2-phenylenebis[N’,N’-dimethyl-] has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of other chemical compounds.

Biology: It is used in the study of biological processes and as a reagent in biochemical assays.

Medicine: It is used in the development of pharmaceuticals and as a component in drug formulations.

Industry: It is used in the production of polymers, resins, and other industrial materials.

Mechanism of Action

The mechanism of action of Urea, N,N’‘-1,2-phenylenebis[N’,N’-dimethyl-] involves its ability to form stable hydrogen bonds with protein and receptor targets . This interaction is responsible for its biological activity and drug-like properties. The compound can modulate drug potency and selectivity, making it valuable in medicinal chemistry .

Comparison with Similar Compounds

• Urea, N,N-dimethyl-
• Urea, N,N’-dimethyl-
• Urea, N,N’‘-1,2-phenylenebis[N’,N’-dimethyl-]

Comparison: Urea, N,N’‘-1,2-phenylenebis[N’,N’-dimethyl-] is unique due to its specific structure, which includes multiple aromatic rings and urea derivatives . This structure allows it to form stable interactions with biological targets, making it more effective in certain applications compared to other similar compounds .